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Compound of Interest

Compound Name: alpha-lrone

cat. No.: B1206951

An In-depth Technical Guide to the Discovery and History of alpha-lrone

Executive Summary

Alpha-lrone is a sesquiterpenoid and a key constituent responsible for the characteristic violet
and orris aroma. First discovered in 1892 from orris butter, its complex structure was not fully
elucidated until 1943.[1] As a group of methylionone odorants, irones, particularly (-)-cis-a-
irone, are highly valued in the fragrance and flavor industries.[2] Due to the high cost and
lengthy process of natural extraction from the rhizomes of Iris species, numerous synthetic
routes have been developed. This guide provides a comprehensive overview of the history,
physicochemical properties, synthesis protocols, and production pathways of alpha-lrone,
tailored for professionals in research and development.

History and Discovery

The history of irones predates that of the structurally similar ionones. Irones were first
discovered in 1892, isolated from orris butter, the essential oil extracted from the rhizomes of
iris plants.[1] The structural elucidation of alpha-lrone was a significant challenge and was only
accomplished in 1943.[1] Naturally occurring irones develop through the slow oxidative
degradation of triterpenoids in the dried iris rhizomes over several years.[2][3] Alpha-Irone is
functionally related to alpha-ionone, being a methyl ketone where a hydrogen at position 5 of
the cyclohex-2-en-1-yl ring is substituted by a methyl group.[4]

Physicochemical Properties of alpha-lrone
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The quantitative properties of alpha-lrone are summarized in the tables below. Data is

compiled from various sources to provide a comprehensive reference.

Table 1: General Physicochemical Properties

Property Value Reference(s)
Molecular Formula C14H220 [1]1[4]
Molecular Weight 206.32 g/mol [41[5]

CAS Number 79-69-6 [5]
Appearance Colorless to Pale Yellow Liquid  [1][6]

Density (d42°)

0.933 - 0.9360 g/cm3

[1]5]

Boiling Point

110°C (at reduced pressure)

[1](6]

Flash Point

131°C (267.8°F)

[1]

Vapor Pressure

0.00397 - 0.0053 hPa (@20°C)

[1](6]

Log P

>3.80-4.4

[1](6]

Refractive Index (n_D2°)

1.490 - 1.50119

[1]5]

| Odor Threshold | 7.373 ng/L air |[1] |

Table 2: Spectroscopic and Stereoisomer-Specific Properties
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Isomer Form Property Value Reference(s)
dl-cis-a-Irone UV max (ethanol) 227 nm (g 15400) [5]
Density (d42°) 0.9360 [5]
Refractive Index
1.50098 [5]
(n_D>°)
) Optical Rotation
d-cis-a-lrone +109° (CH2Cl2) [5]
[a]_DZO
dl-trans-a-lrone UV max (ethanol) 229 nm (g 15450) [5]
Density (d42°) 0.9347 [5]
Refractive Index
1.50119 [5]

(n_D%)

| d-trans-a-Irone | Optical Rotation [a]_D2° | +420° (CH2Clz2) |[5] |

Synthesis and Experimental Protocols

The high cost of natural extraction has driven the development of various chemical synthesis
routes.[1] Industrial preparations have been patented since the late 1950s.[5]

General Synthesis via Pseudoirone Cyclization

A common route for synthesizing irones involves the cyclization of a precursor molecule,
pseudoirone. This method allows for the preferential formation of specific isomers like alpha-
Irone by selecting the appropriate catalyst.
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Figure 1: General chemical synthesis workflow for alpha-irone.

Experimental Protocol:

+ Condensation: 3,6,7-trimethyl-octa-2,6-dienal is condensed with acetone to yield the acyclic
intermediate, Pseudoirone.[1]
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e Cyclization: The Pseudoirone is then treated with an acid catalyst. The choice of catalyst
influences the isomeric composition of the final product. For the preferential formation of
alpha-lrone, phosphoric acid is often used.[1] Other agents, such as boron trifluoride, have
also been employed to produce mixtures rich in specific alpha-irone stereoisomers.[7]

Synthesis from a-lonone

A specific laboratory-scale synthesis of alpha-lrone starting from alpha-ionone has been
documented, involving a Grignard reaction followed by epoxidation and rearrangement.

Experimental Protocol:

o Grignard Reaction: A solution of 50 g (0.26 mol) of a-ionone in 150 ml of tetrahydrofuran is
added dropwise over 20 minutes to a Grignard solution pre-prepared from 9.72 g (0.4 mol) of
magnesium and 44.9 g (0.42 mol) of vinyl bromide in tetrahydrofuran, maintaining the
temperature between 15°C and 20°C.[8] The mixture is stirred for an additional 3 hours at
room temperature.[8] Work-up yields crude 9-vinyl-a-ionol.[8]

o Epoxidation: 53.2 g (0.242 mol) of the crude 9-vinyl-a-ionol is subjected to epoxidation to
yield approximately 59.0 g of crude 9-vinyl-a-ionol epoxide.[8]

o Rearrangement: 58.0 g of the epoxide is dissolved with 26.5 g (0.13 mol) of aluminium
isopropylate in 175 ml of isopropanol.[8]

 Purification: The resulting crude product is purified by distillation over a 20 cm Widmer
column to yield olfactorily pure alpha-irone with a boiling point of 73°-74° C./0.3 mmHg.[8]

Production Pathways & Biological Relevance

Alpha-lrone can be obtained via chemical synthesis, extraction from natural sources (native
biosynthesis), or through engineered metabolic pathways (artificial biosynthesis).
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Figure 2: Comparison of chemical and biosynthetic production pathways for Irone.

¢ Chemical Synthesis: This route uses non-natural precursors like methyl-3-psi-ionone and

acid catalysis, resulting in a racemic mixture of various irone isomers (a, (3, and y).[9]

+ Native Biosynthesis: In Iris species, a bifunctional methyltransferase and cyclase (bMTC) is

hypothesized to convert the natural precursor iridal into cycloiridal, which then leads to
alpha-irone. This pathway has a theoretical carbon yield of 46.7% from the C30 precursor.

[9]
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« Artificial Biosynthesis: This novel approach combines chemical and biological principles. A
promiscuous bMTC enzyme is used to convert psi-ionone (which can be derived from
lycopene) directly into alpha-irone. This engineered pathway boasts a higher theoretical
carbon yield of 65%.[9]

The primary biological relevance of alpha-lrone is its potent olfactory properties. It is a highly
sought-after fragrance ingredient used to impart orris root and violet flower notes in perfumes,
where it provides tenacity and volume.[1][10] It is also approved for use as a flavoring agent in
food products by regulatory bodies such as the FDA and JECFA.[4][11] While extensive
research exists on the signaling pathways of molecules with similar names, such as Interferon-
alpha, specific intracellular signaling pathways directly modulated by alpha-lrone in
mammalian cells are not well-documented beyond the olfactory receptors responsible for its
scent perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [alpha-lrone discovery and history]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1206951#alpha-irone-
discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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